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Compound of Interest

Compound Name: Tris(trimethylsilyl)arsane

Cat. No.: B091232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Tris(trimethylsilyl)arsane, As(Si(CH₃)₃)₃. Due to the air- and moisture-sensitive nature of this

compound, all handling and spectroscopic measurements require rigorous anaerobic and

anhydrous techniques. This document summarizes known experimental data and provides

predicted spectroscopic characteristics based on established principles for organosilicon and

organoarsenic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone for the structural elucidation of Tris(trimethylsilyl)arsane.

The high symmetry of the molecule simplifies its ¹H, ¹³C, and ²⁹Si NMR spectra, each expected

to show a single resonance, indicative of the chemically equivalent trimethylsilyl groups.

Data Summary
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Nucleus Solvent
Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

¹H C₆D₆ 0.30 Singlet Not Applicable

¹³C Not Specified 4.31 Singlet Not Applicable

²⁹Si Not Specified
Predicted: -10 to

10
Singlet Not Applicable

Note: The ²⁹Si NMR chemical shift is a prediction based on typical values for tetracoordinated

silicon atoms bonded to other silicon or p-block elements.

Experimental Protocol: NMR Spectroscopy of Air-
Sensitive Compounds
The acquisition of high-quality NMR spectra of Tris(trimethylsilyl)arsane necessitates the use

of specialized techniques to prevent decomposition upon exposure to air and moisture.

Materials:

J. Young NMR tube or a standard NMR tube with a sealable cap (e.g., a Cajon adapter).

Glovebox or Schlenk line.

Anhydrous, deuterated NMR solvent (e.g., Benzene-d₆).

Tris(trimethylsilyl)arsane sample.

Gas-tight syringe.

Procedure:

Preparation of the NMR Tube:

In a glovebox, add a small amount of the Tris(trimethylsilyl)arsane sample to a clean,

dry J. Young NMR tube.
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Using a gas-tight syringe, add the desired volume of anhydrous deuterated solvent to the

NMR tube.

Seal the J. Young tube.

Alternatively, using a Schlenk line, the sample can be introduced into a standard NMR

tube under a positive pressure of inert gas, followed by the addition of solvent via a

cannula or syringe. The tube is then sealed with a tight-fitting cap and wrapped with

parafilm.

Data Acquisition:

The NMR spectrometer is set up for the desired nucleus (¹H, ¹³C, ²⁹Si).

For ¹³C and ²⁹Si NMR, proton decoupling is typically employed to simplify the spectra and

enhance signal-to-noise.

A sufficient number of scans are acquired to obtain a spectrum with a good signal-to-noise

ratio. The low natural abundance and sensitivity of ²⁹Si may require a longer acquisition

time.

Infrared (IR) Spectroscopy
Infrared spectroscopy provides valuable information about the vibrational modes of the

chemical bonds within Tris(trimethylsilyl)arsane. While a specific experimental spectrum is

not readily available in the literature, the expected absorption bands can be predicted based on

the functional groups present.

Predicted IR Data
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Wavenumber (cm⁻¹) Intensity
Vibrational Mode
Assignment

2960 - 2850 Strong
C-H stretching (from CH₃

groups)

1450 - 1400 Medium
C-H asymmetric bending (from

CH₃ groups)

1260 - 1240 Strong
Si-CH₃ symmetric bending

(umbrella mode)

860 - 760 Strong, Broad
Si-C stretching and CH₃

rocking

700 - 600 Medium As-Si stretching

Experimental Protocol: IR Spectroscopy of Air-Sensitive
Liquids
Method 1: KBr Pellet (for solid decomposition products or non-volatile liquids) This method is

generally not suitable for volatile, air-sensitive liquids like Tris(trimethylsilyl)arsane but can be

used for solid derivatives.

Method 2: Solution Cell

Cell Preparation: A liquid-tight IR cell with windows transparent in the mid-IR region (e.g.,

KBr, NaCl) is assembled in a glovebox.

Sample Loading: The Tris(trimethylsilyl)arsane is dissolved in a dry, IR-transparent solvent

(e.g., hexane, carbon disulfide) inside the glovebox. The solution is then injected into the

sealed IR cell.

Data Acquisition: The IR spectrum is recorded, and a background spectrum of the solvent in

the same cell is subtracted.

Mass Spectrometry (MS)
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Mass spectrometry is a destructive analytical technique that provides information about the

molecular weight and fragmentation pattern of a molecule. The exact mass of

Tris(trimethylsilyl)arsane is 294.063650 g/mol .[1]

Predicted Mass Spectrometry Data
m/z Proposed Fragment

294 [As(Si(CH₃)₃)₃]⁺ (Molecular Ion, M⁺)

279 [As(Si(CH₃)₃)₂(Si(CH₃)₂)]⁺ (M - CH₃)⁺

221 [As(Si(CH₃)₃)₂]⁺ (M - Si(CH₃)₃)⁺

147 [AsSi(CH₃)₃]⁺

73 [Si(CH₃)₃]⁺

Experimental Protocol: Mass Spectrometry of Air-
Sensitive Compounds
Instrumentation:

A mass spectrometer equipped with an electron ionization (EI) source is commonly used for

volatile compounds.

A direct insertion probe or a gas chromatography (GC) inlet can be used for sample

introduction.

Procedure:

Sample Preparation: The sample is prepared in a glovebox. If using a GC-MS, the sample is

diluted in a volatile, anhydrous solvent. For a direct insertion probe, a small amount of the

neat liquid can be loaded into a capillary tube which is then sealed.

Sample Introduction: The prepared sample is introduced into the mass spectrometer,

minimizing exposure to the atmosphere. For GC-MS, an autosampler with a sealed vial

system is ideal. For a direct insertion probe, the probe is quickly inserted into the vacuum

lock of the mass spectrometer.
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Data Acquisition: The mass spectrum is recorded over a suitable mass range.

Visualizations
The following diagrams illustrate the molecular structure, a general workflow for spectroscopic

analysis, and the predicted mass spectrometry fragmentation pattern of

Tris(trimethylsilyl)arsane.

Caption: Molecular structure of Tris(trimethylsilyl)arsane.

Caption: General workflow for spectroscopic analysis of air-sensitive compounds.

Caption: Predicted mass spectrometry fragmentation pathway for Tris(trimethylsilyl)arsane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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